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Abstract
TGX-115 is a selective inhibitor of the p110β and p110δ isoforms of phosphoinositide 3-kinase

(PI3K). Its primary mechanism of action involves the direct inhibition of these class IA PI3K

enzymes, leading to a significant reduction in the production of the second messenger

phosphatidylinositol (3,4,5)-trisphosphate (PIP3). This, in turn, modulates the activity of a

cascade of downstream signaling proteins, most notably the serine/threonine kinase Akt (also

known as protein kinase B). By attenuating the PI3K/Akt signaling pathway, TGX-115 impacts a

range of cellular processes, including cell growth, proliferation, survival, and metabolism. This

technical guide provides an in-depth overview of the core downstream signaling effects of TGX-
115, presenting quantitative data, detailed experimental protocols, and visual representations

of the affected pathways.

Mechanism of Action: Inhibition of PI3K p110β and
p110δ
TGX-115 exerts its biological effects through the selective inhibition of the p110β and p110δ

catalytic subunits of PI3K. While specific IC50 values for TGX-115 are not consistently reported

in the literature, data for the structurally similar compound, TG100-115, provides insight into the

isoform selectivity.
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PI3K Isoform TG100-115 IC50 (nM)

p110α 1300[1][2]

p110β 1200[1][2]

p110γ 83[1][2]

p110δ 235[1][2]

Note: The IC50 values presented are for TG100-115 and serve as an indicator of the likely

selectivity profile of TGX-115.

The inhibition of p110β and p110δ by TGX-115 is a critical event that initiates a cascade of

downstream signaling changes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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